Cas no 1519683-82-9 (2-methyl-2-(thiophen-2-yl)butan-1-amine)

• Product Name: 2-methyl-2-(thiophen-2-yl)butan-1-amine
• CAS No: 1519683-82-9
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 5912309
• PubChem ID: 83635739
• Update Time: 2025-11-02

2-methyl-2-(thiophen-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(thiophen-2-yl)butan-1-amine
• 1519683-82-9
• EN300-1591679
• 2-Thiopheneethanamine, β-ethyl-β-methyl-

• Inchi： 1S/C9H15NS/c1-3-9(2,7-10)8-5-4-6-11-8/h4-6H,3,7,10H2,1-2H3
• InChI Key： OQPOSQUUTDHLKX-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(C)(CN)CC

Computed Properties

• Exact Mass: 169.09252066g/mol
• Monoisotopic Mass: 169.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 244.3±15.0 °C(Predicted)
• pka: 9.58±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-2-(thiophen-2-yl)butan-1-amine

2-Methyl-2-(thiophen-2-yl)butan-1-amine (CAS No. 1519683-82-9): A Versatile Chemical Compound with Emerging Applications

2-Methyl-2-(thiophen-2-yl)butan-1-amine (CAS No. 1519683-82-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by the presence of a thiophene ring and an amine functional group, offers a fascinating combination of properties that make it valuable for pharmaceutical research, material science, and chemical synthesis.

The molecular structure of 2-methyl-2-(thiophen-2-yl)butan-1-amine consists of a branched carbon chain with a thiophene moiety at the 2-position and an amine group at the terminal carbon. This particular arrangement contributes to its interesting physicochemical properties, including moderate polarity and the ability to participate in various chemical reactions. Researchers have shown growing interest in this compound as evidenced by increasing searches for "thiophene-containing amines" and "branched alkylamine derivatives" in scientific databases.

In pharmaceutical applications, 2-methyl-2-(thiophen-2-yl)butan-1-amine serves as a valuable building block for drug discovery. The thiophene ring is a common pharmacophore found in many bioactive molecules, while the amine functionality provides a handle for further derivatization. Recent studies exploring "heterocyclic amine drug candidates" and "thiophene-based pharmaceuticals" highlight the relevance of compounds like this in modern medicinal chemistry. The compound's potential in addressing current healthcare challenges, particularly in neurological research, has made it a subject of numerous patent applications.

Material scientists have also taken notice of CAS 1519683-82-9 for its potential in advanced material development. The combination of aromatic (thiophene) and aliphatic components in its structure offers interesting possibilities for creating novel polymers with tailored properties. Searches for "functionalized thiophene materials" and "amine-containing specialty chemicals" reflect the growing industrial interest in such compounds for applications ranging from organic electronics to smart coatings.

The synthesis of 2-methyl-2-(thiophen-2-yl)butan-1-amine typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high purity material. Recent advancements in "green chemistry approaches" and "sustainable amine synthesis" have influenced the development of more efficient preparation methods for this compound. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and verify the identity of 1519683-82-9.

From a commercial perspective, the market for specialty chemicals like 2-methyl-2-(thiophen-2-yl)butan-1-amine has been expanding steadily. The compound's CAS registry number (1519683-82-9) serves as a unique identifier in global chemical databases and supply chains. Procurement specialists frequently search for "high purity thiophene derivatives" and "custom amine compounds", indicating robust demand from both research institutions and industrial laboratories.

Safety considerations for handling 2-methyl-2-(thiophen-2-yl)butan-1-amine follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and adequate ventilation are recommended when working with this material. The increasing focus on "chemical safety protocols" and "responsible research practices" in scientific communities underscores the importance of proper handling procedures for all laboratory chemicals.

Looking to the future, CAS 1519683-82-9 is poised to play a role in several cutting-edge technologies. Its potential applications in "next-generation therapeutics", "advanced material systems", and "catalysis research" align well with current trends in chemical innovation. The compound's versatility and the growing body of research surrounding thiophene-amine hybrids suggest that its scientific and commercial significance will continue to expand in the coming years.

For researchers and industry professionals seeking detailed technical information about 2-methyl-2-(thiophen-2-yl)butan-1-amine, comprehensive data including spectroscopic characteristics, solubility parameters, and synthetic procedures are available through specialized chemical databases. The compound's unique identifier (1519683-82-9) facilitates precise retrieval of this information from major chemical reference sources.